Cas no 2287340-61-6 (2-(6-bromo-5-methyl-1H-1,2,3-benzotriazol-1-yl)-3-methylbutan-1-ol)

2-(6-Bromo-5-methyl-1H-1,2,3-benzotriazol-1-yl)-3-methylbutan-1-ol is a brominated benzotriazole derivative with potential applications in organic synthesis and pharmaceutical research. Its structural features, including the benzotriazole core and branched alkyl chain, contribute to its utility as an intermediate in the development of biologically active compounds. The bromine substituent enhances reactivity for further functionalization, while the hydroxyl group provides a handle for derivatization. This compound may exhibit stability under standard conditions, making it suitable for controlled synthetic processes. Its precise steric and electronic properties could be leveraged in the design of ligands or inhibitors, particularly in medicinal chemistry applications. Further studies are required to fully characterize its reactivity profile and potential uses.
2-(6-bromo-5-methyl-1H-1,2,3-benzotriazol-1-yl)-3-methylbutan-1-ol structure
2287340-61-6 structure
Product Name:2-(6-bromo-5-methyl-1H-1,2,3-benzotriazol-1-yl)-3-methylbutan-1-ol
CAS No:2287340-61-6
MF:C12H16BrN3O
MW:298.178941726685
CID:6318554
PubChem ID:165738513
Update Time:2025-10-18

2-(6-bromo-5-methyl-1H-1,2,3-benzotriazol-1-yl)-3-methylbutan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2-(6-bromo-5-methyl-1H-1,2,3-benzotriazol-1-yl)-3-methylbutan-1-ol
    • 2287340-61-6
    • EN300-6749794
    • Inchi: 1S/C12H16BrN3O/c1-7(2)12(6-17)16-11-5-9(13)8(3)4-10(11)14-15-16/h4-5,7,12,17H,6H2,1-3H3
    • InChI Key: JNYPHPJXLWUYHQ-UHFFFAOYSA-N
    • SMILES: BrC1C(C)=CC2=C(C=1)N(C(CO)C(C)C)N=N2

Computed Properties

  • Exact Mass: 297.04767g/mol
  • Monoisotopic Mass: 297.04767g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 50.9Ų

2-(6-bromo-5-methyl-1H-1,2,3-benzotriazol-1-yl)-3-methylbutan-1-ol Pricemore >>

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Additional information on 2-(6-bromo-5-methyl-1H-1,2,3-benzotriazol-1-yl)-3-methylbutan-1-ol

Comprehensive Overview of 2-(6-bromo-5-methyl-1H-1,2,3-benzotriazol-1-yl)-3-methylbutan-1-ol (CAS No. 2287340-61-6)

The compound 2-(6-bromo-5-methyl-1H-1,2,3-benzotriazol-1-yl)-3-methylbutan-1-ol (CAS No. 2287340-61-6) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This benzotriazole derivative is characterized by the presence of a bromo substituent and a methylbutanol side chain, which contribute to its distinct chemical behavior. Researchers and industry professionals are increasingly interested in this compound for its potential use in pharmaceutical intermediates, material science, and organic synthesis.

One of the key features of 2-(6-bromo-5-methyl-1H-1,2,3-benzotriazol-1-yl)-3-methylbutan-1-ol is its heterocyclic core, which is known for its stability and versatility. The benzotriazole moiety is a common scaffold in medicinal chemistry, often associated with bioactive molecules and drug candidates. The addition of a bromo group at the 6-position and a methyl group at the 5-position further enhances the compound's reactivity, making it a valuable building block for custom synthesis and high-value chemicals.

In the context of current research trends, 2-(6-bromo-5-methyl-1H-1,2,3-benzotriazol-1-yl)-3-methylbutan-1-ol aligns with the growing demand for tailored organic compounds that can serve as precursors for advanced materials. For instance, the compound's potential role in photostabilizers and UV absorbers has been explored, given the benzotriazole group's ability to absorb ultraviolet light. This property is particularly relevant in industries such as cosmetics, coatings, and polymers, where UV protection is a critical requirement.

Another area of interest for CAS No. 2287340-61-6 is its application in agrochemical research. The bromo and methyl substitutions on the benzotriazole ring may contribute to the compound's interaction with biological targets, making it a candidate for pesticide development or plant growth regulators. However, further studies are needed to fully elucidate its efficacy and safety profile in these applications.

The synthesis of 2-(6-bromo-5-methyl-1H-1,2,3-benzotriazol-1-yl)-3-methylbutan-1-ol typically involves multi-step organic reactions, including halogenation, alkylation, and cyclization processes. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given the compound's complexity, it is often supplied by specialized chemical manufacturers and research laboratories with expertise in fine chemicals.

From an environmental and regulatory perspective, 2-(6-bromo-5-methyl-1H-1,2,3-benzotriazol-1-yl)-3-methylbutan-1-ol is subject to standard safety protocols for handling and disposal. While it is not classified as a hazardous substance under most jurisdictions, proper laboratory practices should always be followed to minimize risks. Researchers are encouraged to consult Safety Data Sheets (SDS) and relevant guidelines when working with this compound.

In summary, 2-(6-bromo-5-methyl-1H-1,2,3-benzotriazol-1-yl)-3-methylbutan-1-ol (CAS No. 2287340-61-6) represents a promising compound with diverse potential applications. Its unique structural features, combined with the growing interest in benzotriazole derivatives, make it a subject of ongoing research and development. As the scientific community continues to explore its properties, this compound may find new roles in innovative technologies and industrial processes.

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